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Compound of Interest

Compound Name: Cyanoacetone sodium salt

Cat. No.: B3280094 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Cyanoacetone sodium salt, also known as sodium 3-oxobutanenitrile, is a versatile chemical

intermediate with significant applications in organic synthesis. Its utility is derived from the

presence of multiple reactive sites within its structure, including a ketone, a nitrile group, and a

reactive α-carbon. This guide provides a comprehensive overview of the known physical

properties of cyanoacetone sodium salt, intended for use in research and development

settings. Due to the limited availability of experimental data for the salt form, this guide also

includes properties of the parent compound, 3-oxobutanenitrile, for reference, while clearly

noting the distinction.
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Identifier Value

Chemical Name Sodium 3-oxobutanenitrile

Synonyms
Cyanoacetone sodium salt, Sodium

cyanoacetone

Molecular Formula C₄H₄NNaO[1]

Molecular Weight 105.07 g/mol [2]

CAS Number 70807-22-6[1]

Chemical Structure
Chemical Structure of Cyanoacetone Sodium

Salt

Physical Properties
A summary of the available physical property data for cyanoacetone sodium salt is presented

below. It is important to note that some data points are not available in the public domain for

the sodium salt and are therefore provided for the parent compound, 3-oxobutanenitrile, for

estimation purposes.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 8 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/75579
https://dev.spectrabase.com/compound/179YRHBhFKx
https://pubchem.ncbi.nlm.nih.gov/compound/75579
https://www.benchchem.com/product/b3280094?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3280094?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Cyanoacetone Sodium Salt
3-Oxobutanenitrile (Parent
Compound)

Appearance Brown crystalline powder[2]
Colorless to pale yellow

liquid[3][4]

Melting Point 80 - 84 °C[2] -14 °C[5]

Boiling Point
Data not available; likely

decomposes.

119-120 °C[5], 92-94 °C at 10

mmHg[4][6]

Density Data not available. ~0.976 g/cm³ (predicted)[6]

Solubility Water-soluble[7].

Slightly soluble in water;

soluble in alcohol and ether[5]

[8].

pKa Data not available.
~10.31 (predicted for the α-

proton)[5][6][8][9]

Hygroscopicity

Hygroscopic nature is likely, as

is common with sodium salts of

organic compounds.

Not specified, but the salt is

hygroscopic.

Spectral Data
Experimental spectral data for cyanoacetone sodium salt are not readily available in the

reviewed literature. The following data for the parent compound, 3-oxobutanenitrile, are

provided for reference. The presence of the sodium counterion and the enolate form in the salt

will result in different spectral characteristics.

Nuclear Magnetic Resonance (NMR) Spectroscopy
¹H NMR (Proton NMR) of 3-Oxobutanenitrile: Data for the specific compound is not available

in the search results. However, for a similar structure, the α-protons adjacent to a ketone and

a nitrile would be expected to appear as a singlet in the range of 3.5-4.0 ppm. The methyl

protons would appear as a singlet around 2.2-2.4 ppm.

¹³C NMR (Carbon NMR) of 3-Oxobutanenitrile: The carbonyl carbon (C=O) would be

expected in the range of 190-205 ppm. The nitrile carbon (C≡N) would appear around 115-
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120 ppm. The methylene carbon (CH₂) would be in the range of 30-40 ppm, and the methyl

carbon (CH₃) would be around 25-30 ppm.

Infrared (IR) Spectroscopy
For 3-oxobutanenitrile, characteristic IR absorption bands would be expected for the following

functional groups:

C≡N (nitrile): A sharp, medium-intensity band around 2250 cm⁻¹.

C=O (ketone): A strong, sharp band around 1715 cm⁻¹.

C-H (alkane): Stretching vibrations around 2850-3000 cm⁻¹.

UV-Visible (UV-Vis) Spectroscopy
The UV-Vis spectrum of 3-oxobutanenitrile in a non-polar solvent would likely show a weak

n→π* transition for the carbonyl group in the range of 270-300 nm. In a polar solvent, this peak

may shift to a shorter wavelength (a blueshift).

Experimental Protocols
Detailed experimental protocols for the determination of the physical properties of

cyanoacetone sodium salt are not available in the provided search results. However,

standard methodologies for these measurements are described below.

Synthesis of Cyanoacetone Sodium Salt
A common method for the synthesis of cyanoacetone sodium salt is the Claisen

condensation of acetonitrile with an acetic acid ester in the presence of a strong base, such as

sodium methoxide.[5] A specific protocol is detailed in a patent, which involves reacting

acetonitrile and methyl acetate in the presence of sodium methoxide under elevated

temperature and pressure.[10]

Workflow for Synthesis of Cyanoacetone Sodium Salt
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Caption: A generalized workflow for the synthesis of cyanoacetone sodium salt.

Melting Point Determination
The melting point of a solid can be determined using a capillary melting point apparatus.

Sample Preparation: A small amount of the dry, finely powdered cyanoacetone sodium salt
is packed into a capillary tube to a height of 2-3 mm.

Measurement: The capillary tube is placed in the heating block of the melting point

apparatus. The temperature is increased at a steady rate (e.g., 1-2 °C per minute) near the

expected melting point.

Observation: The temperature range is recorded from the point at which the first drop of

liquid appears to the point at which the entire sample has melted.

Solubility Determination
A general qualitative method for determining solubility is as follows:

Solvent Addition: To a small, known amount of cyanoacetone sodium salt (e.g., 10 mg) in a

test tube, add a small volume of the solvent to be tested (e.g., 1 mL).

Mixing: The mixture is agitated vigorously for a set period (e.g., 1-2 minutes).

Observation: The sample is visually inspected for the presence of undissolved solid. If the

solid has completely dissolved, the substance is considered soluble. If it remains
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undissolved, it is considered insoluble. For quantitative solubility, a saturated solution is

prepared, and the concentration of the dissolved solute is determined analytically.

Density Measurement
For a hygroscopic powder like cyanoacetone sodium salt, gas pycnometry is a suitable

method for determining its true density.[11]

Sample Preparation: A known mass of the dried powder is placed in the sample chamber of

the gas pycnometer. Due to its hygroscopic nature, handling should be performed in a dry

environment (e.g., a glovebox).

Measurement: The instrument introduces an inert gas (e.g., helium) into a reference

chamber of known volume and measures the pressure. The gas is then expanded into the

sample chamber, and the new pressure is measured.

Calculation: The volume of the solid sample is calculated based on the pressure difference,

and the density is determined by dividing the mass of the sample by its volume.

Safety and Handling
Cyanoacetone sodium salt should be handled with care in a well-ventilated area, preferably

in a fume hood. Personal protective equipment, including safety goggles, gloves, and a lab

coat, should be worn. It is harmful if swallowed or in contact with skin and can cause severe

skin burns and eye damage.[1]

Conclusion
Cyanoacetone sodium salt is a valuable reagent in organic synthesis. This guide has

summarized its key physical properties based on available data. While some quantitative

information, particularly spectral data, remains elusive for the salt itself, the provided

information on the parent compound, 3-oxobutanenitrile, offers a useful point of reference for

researchers. Further experimental characterization of cyanoacetone sodium salt would be

beneficial to the scientific community.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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